Cas no 1203498-95-6 (4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine)

• Product Name: 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine
• CAS No: 1203498-95-6
• MF: C₁₆H₂₇IN₂OSi
• MW: 418.388357400894
• MDL: MFCD13176628
• CID: 1078937
• PubChem ID: 329771760
• Update Time: 2025-09-24

4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-((tert-Butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)-3-iodopyridine
• 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine
• 4-(3-{[(tert-butyldimethylsilyl)oxy]methyl}pyrrolidin-1-yl)-3-iodopyridine
• A-6179
• AC1Q1LJJ
• AG-L-57309
• CTK7C3598
• DB-366739
• 4-[3-({[tert-Butyl(dimethyl)silyl]oxy}methyl)pyrrolidin-1-yl]-3-iodopyridine
• 4-[3-(tert-Butyldimethylsilyloxymethyl)pyrrolidin-1-yl]-3-iodopyridine
• DTXSID20674060
• 4-(3-(((tert-Butyldimethylsilyl)oxy)methyl)pyrrolidin-1-yl)-3-iodopyridine
• AKOS015837826
• 1203498-95-6
• CS-0442366
• MFCD13176628
• tert-butyl-[[1-(3-iodopyridin-4-yl)pyrrolidin-3-yl]methoxy]-dimethylsilane
• 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine, AldrichCPR

• MDL： MFCD13176628
• Inchi： 1S/C16H27IN2OSi/c1-16(2,3)21(4,5)20-12-13-7-9-19(11-13)15-6-8-18-10-14(15)17/h6,8,10,13H,7,9,11-12H2,1-5H3
• InChI Key： OQDLUWCIEIGPID-UHFFFAOYSA-N
• SMILES： IC1C=NC=CC=1N1CCC(CO[Si](C)(C)C(C)(C)C)C1

Computed Properties

• Exact Mass: 418.09374g/mol
• Monoisotopic Mass: 418.09374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4Ų

4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine

Professional Introduction to Compound with CAS No 1203498-95-6 and Product Name: 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine

The compound with the CAS number 1203498-95-6 and the product name 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and molecular research. The intricate architecture of this molecule, featuring a pyridine core modified with an iodine substituent and a pyrrolidinyl group, makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage advanced synthetic methodologies to enhance biological activity. The presence of a tert-butyldimethylsilyloxy moiety in the structure of this compound not only contributes to its stability but also opens up possibilities for further functionalization. This feature is particularly valuable in the context of drug discovery, where structural modifications can significantly influence pharmacokinetic properties and target specificity.

The pyrrolidinyl group, a key component of this molecule, is known for its ability to enhance binding affinity to biological targets. This is attributed to the nitrogen-rich heterocyclic system, which can form hydrogen bonds and engage in hydrophobic interactions with receptor sites. Such characteristics make 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine a compelling candidate for use in the design of small-molecule inhibitors and activators.

Recent studies have highlighted the importance of iodinated pyridines in medicinal chemistry due to their role as versatile intermediates in synthetic pathways. The iodine atom provides a handle for further chemical manipulation, enabling the introduction of diverse functional groups through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular frameworks and have been widely employed in the synthesis of biologically active compounds.

The tert-butyldimethylsilyloxy (TBS) group is another critical feature of this compound, offering protection against unwanted reactions while maintaining overall structural integrity. This protective group is commonly used in organic synthesis to shield reactive hydroxyl groups from interference during subsequent chemical transformations. The TBS moiety also enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability.

Advances in computational chemistry have further accelerated the discovery and optimization of novel compounds like 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and explore potential side effects before conducting expensive experimental trials. These computational tools have become indispensable in modern drug development pipelines, enabling more efficient and targeted approaches.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of specialized reagents and catalysts is often necessary to achieve optimal results. For instance, the introduction of the iodine substituent at the 3-position of the pyridine ring necessitates careful selection of reagents that minimize side reactions while maximizing selectivity.

In conclusion, 4-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodopyridine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a valuable tool for further research and development in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping the future of medicine.